Cas no 2270905-66-1 (2-Chloro-4-(3-fluorobenzyl)-5-methylpyrimidine)

• Product Name: 2-Chloro-4-(3-fluorobenzyl)-5-methylpyrimidine
• CAS No: 2270905-66-1
• MF: C₁₂H₁₀ClFN₂
• MW: 236.672605037689
• MDL: MFCD31583046
• CID: 4781442
• Update Time: 2025-05-20

2-Chloro-4-(3-fluorobenzyl)-5-methylpyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4-(3-fluorobenzyl)-5-methylpyrimidine
• 2-Chloro-4-(3-fluoro-benzyl)-5-methyl-pyrimidine

• MDL： MFCD31583046
• Inchi： 1S/C12H10ClFN2/c1-8-7-15-12(13)16-11(8)6-9-3-2-4-10(14)5-9/h2-5,7H,6H2,1H3
• InChI Key： CSDVWIVACZBLSW-UHFFFAOYSA-N
• SMILES： ClC1=NC=C(C)C(CC2C=CC=C(C=2)F)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 227
• XLogP3: 3.6
• Topological Polar Surface Area: 25.8

Additional information on 2-Chloro-4-(3-fluorobenzyl)-5-methylpyrimidine

Introduction to 2-Chloro-4-(3-fluorobenzyl)-5-methylpyrimidine (CAS No: 2270905-66-1)

2-Chloro-4-(3-fluorobenzyl)-5-methylpyrimidine, identified by its Chemical Abstracts Service (CAS) number 2270905-66-1, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This pyrimidine derivative has garnered considerable attention due to its versatile structural framework, which makes it a valuable scaffold for the development of novel therapeutic agents. The compound's molecular structure incorporates both chloro and fluoro substituents, along with a methyl group, which collectively contribute to its unique chemical properties and reactivity. These features make it particularly useful in synthetic chemistry, enabling the facile introduction of additional functional groups for further derivatization.

The 2-chloro moiety at the 2-position of the pyrimidine ring enhances the electrophilicity of the molecule, making it susceptible to nucleophilic substitution reactions. This property is exploited in various synthetic pathways where it serves as a key intermediate for constructing more complex molecules. Additionally, the 3-fluorobenzyl group at the 4-position introduces a fluorine atom, which is well-known for its ability to modulate metabolic stability and binding affinity in drug candidates. The presence of fluorine can significantly influence the pharmacokinetic profile of a drug, often leading to improved bioavailability and prolonged half-life.

The 5-methyl substituent at the 5-position of the pyrimidine ring further fine-tunes the electronic properties of the molecule. This methyl group can participate in various interactions with biological targets, including hydrogen bonding and hydrophobic interactions, which are critical for achieving high affinity and selectivity in drug design. The combination of these structural elements—chloro, fluoro-benzyl, and methyl—makes 2-Chloro-4-(3-fluorobenzyl)-5-methylpyrimidine a promising candidate for further exploration in medicinal chemistry.

In recent years, there has been growing interest in pyrimidine derivatives as pharmacophores due to their broad spectrum of biological activities. Pyrimidines are fundamental components of nucleic acids and play crucial roles in various cellular processes. Consequently, compounds based on pyrimidine scaffolds have been extensively studied for their potential as antimicrobial, antiviral, anticancer, and anti-inflammatory agents. The structural features of 2-Chloro-4-(3-fluorobenzyl)-5-methylpyrimidine align well with these requirements, making it an attractive starting point for drug discovery efforts.

One of the most compelling aspects of this compound is its utility as a building block for more complex molecules. Researchers have leveraged its reactive sites to develop libraries of derivatives with tailored properties. For instance, the chloro group can be readily displaced by amines or thiols to introduce new functional moieties, while the fluoro-benzyl group can be modified through cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. These transformations have enabled the synthesis of diverse analogs that exhibit enhanced biological activity compared to the parent compound.

The pharmaceutical industry has increasingly recognized the importance of fluorinated compounds in drug development. Fluorine atoms can confer metabolic stability by resisting degradation by cytochrome P450 enzymes, thereby extending the half-life of a drug. Moreover, fluorine can improve binding interactions with biological targets by increasing lipophilicity and altering electronic distributions. The incorporation of a 3-fluorobenzyl group in 2-Chloro-4-(3-fluorobenzyl)-5-methylpyrimidine leverages these advantages, making it a valuable asset in medicinal chemistry campaigns.

Recent studies have highlighted the potential applications of this compound in oncology research. Pyrimidine-based inhibitors have shown promise as kinase inhibitors due to their ability to disrupt aberrant signaling pathways involved in cancer progression. The structural motifs present in 2-Chloro-4-(3-fluorobenzyl)-5-methylpyrimidine suggest that it may serve as a precursor for developing novel small-molecule inhibitors targeting specific cancer-related kinases. Preclinical studies have demonstrated that derivatives derived from this scaffold exhibit inhibitory activity against various kinases, warranting further investigation into their therapeutic potential.

Another area where this compound has shown promise is in antiviral research. Viruses often rely on pyrimidine-based nucleosides for replication, making them susceptible to inhibition by pyrimidine analogs. The unique structural features of 2-Chloro-4-(3-fluorobenzyl)-5-methylpyrimidine may enable it to interfere with viral polymerases or other essential viral enzymes, thereby limiting viral replication. Preliminary experiments have indicated that certain derivatives derived from this compound exhibit antiviral activity against RNA viruses, suggesting its potential as an antiviral agent.

The synthesis of 2-Chloro-4-(3-fluorobenzyl)-5-methylpyrimidine involves multi-step organic transformations that highlight its synthetic utility. Starting from commercially available precursors such as 4-chloropyrimidin-5-carboxaldehyde and 3-fluorobenzyl bromide, researchers can construct this compound through condensation reactions followed by nucleophilic substitution and methylation steps. The availability of these starting materials underscores its feasibility as a building block for large-scale synthetic efforts.

In conclusion,2-Chloro-4-(3-fluorobenzyl)-5-methylpyrimidine (CAS No: 2270905-66-1) is a versatile and promising compound with significant applications in pharmaceutical research and drug development. Its unique structural features—chloro substituent at the 2-position,3-fluorobenzyl group at the 4-position,and methyl group at the 5-position—make it an attractive scaffold for designing novel therapeutic agents with enhanced biological activity and improved pharmacokinetic properties. Recent studies have highlighted its potential in oncology and antiviral applications,underscoring its importance as a valuable intermediate in medicinal chemistry campaigns.